Cas no 4404-11-9 (4-Chloro-1H-indole-2-carbonitrile)

• Product Name: 4-Chloro-1H-indole-2-carbonitrile
• CAS No: 4404-11-9
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• MDL: MFCD23135759
• CID: 1038471
• PubChem ID: 14081539
• Update Time: 2025-11-04

4-Chloro-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-indole-2-carbonitrile
• 1H-Indole-2-carbonitrile, 4-chloro-
• AGN-PC-000CE4
• AK100663
• ANW-70036
• CTK8C3391
• KB-241064
• 6081AB
• FCH1870040
• AX8241591
• ST24023452
• DTXSID50555570
• SCHEMBL18292208
• DS-3585
• A924202
• O11198
• AKOS016001568
• 4404-11-9
• MFCD23135759

• MDL： MFCD23135759
• Inchi： 1S/C9H5ClN2/c10-8-2-1-3-9-7(8)4-6(5-11)12-9/h1-4,12H
• InChI Key： FDAFJTFFVWHCOX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C#N)N2

Computed Properties

• Exact Mass: 176.01425
• Monoisotopic Mass: 176.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 2.7

Experimental Properties

• PSA: 39.58

4-Chloro-1H-indole-2-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature